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Compound of Interest

Compound Name:
Histamine bisphosphate

monohydrate

CAS No.: 23297-93-0; 51-74-1

Cat. No.: B2372502

Get Quote

Abstract & Core Directive
Histamine Bisphosphate (Histamine Diphosphate) is the standard salt form utilized for

bronchoprovocation challenges, positive controls in allergy skin testing, and in vitro receptor

signaling studies. While chemically robust in its crystalline form, it exhibits significant

hygroscopicity and photosensitivity in solution.

This guide moves beyond generic safety data sheets to provide a field-validated protocol for

maintaining compound integrity. The critical error in histamine research is often the failure to

account for the salt-to-base stoichiometric conversion and the rapid degradation of dilute

solutions exposed to light.

Physicochemical Profile & Stoichiometry
Researchers must distinguish between the salt weight and the active base weight. Histamine

bisphosphate is a diphosphate salt, meaning the bulk powder contains a significant mass of

phosphate counter-ions.
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Table 1: Chemical Specifications

Property Specification Notes

Chemical Name
Histamine Bisphosphate

Monohydrate

Also known as Histamine Acid

Phosphate

CAS Number 51-74-1

Formula
C₅H₉N₃[1][2][3][4][5] · 2H₃PO₄

· H₂O

Molecular Weight 325.15 g/mol Includes water of hydration

Histamine Base MW 111.15 g/mol Active moiety

Conversion Factor 2.93
2.93 mg Salt ≈ 1 mg Active

Base

Solubility Water (>100 mg/mL), DMSO Insoluble in ether/ethanol

Appearance
White to off-white crystalline

powder

Discoloration (yellowing)

indicates oxidation

Critical Calculation: To prepare a solution equivalent to 10 mM Histamine Base:

Storage Architecture
Histamine bisphosphate is prone to hydrolysis if moisture is introduced and photo-oxidation in

solution.

Table 2: Storage Matrix
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State Condition Temp Shelf Life
Critical
Precaution

Bulk Powder Desiccated, Dark -20°C 3 Years

Warm to RT

before opening

to prevent

condensation.

Stock Solution
Aqueous (pH 3-

6)
-20°C 6 Months

Aliquot to avoid

freeze-thaw

cycles.

Working Soln Buffer/Media 4°C < 24 Hours

Protect from

light. Degrades

rapidly at RT.

Shipping Ambient RT < 2 Weeks
Stable for transit

if sealed and dry.

Protocol: Handling & Reconstitution
The "Dry-Box" Principle
Due to hygroscopicity, the powder will absorb atmospheric water, altering the effective mass.

Equilibration: Allow the vial to reach room temperature (approx. 30 mins) inside the

desiccator before opening.

Weighing: Use anti-static weighing boats. Do not return unused powder to the stock vial.

Solvent Choice:

In Vivo/Cell Culture: Sterile Water or PBS.

Chemical Synthesis: Anhydrous DMSO.

Reconstitution Workflow
The following diagram outlines the logic flow for preparing stable aliquots, integrating safety

checks for aerosolization (a potent bronchoconstrictor).
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Figure 1: Step-by-step reconstitution workflow ensuring sterility and compound stability.
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Self-Validating QC Protocols
To ensure "Trustworthiness" in your data, verify the compound before use.

A. Visual Integrity (Immediate)
Pass: Powder is white/crystalline.[5] Solution is clear and colorless.

Fail: Powder is clumped (moisture damage) or yellow (oxidation). Solution has precipitate.

B. The Pauly Reaction (Qualitative ID)
If the identity of an old vial is in question, the Pauly reaction detects the imidazole ring.

Mix Sulfanilic acid with Sodium Nitrite (diazotization).

Add to Histamine solution in alkaline conditions (Sodium Carbonate).

Result: Intense Cherry-Red color confirms Histamine presence [1].

C. HPLC Validation (Quantitative)
For GLP studies, monitor degradation (N-methylation or oxidation products).

Column: C18 Reverse Phase.

Mobile Phase: Phosphate buffer (pH 3.0) with ion-pairing agent (e.g., octanesulfonic acid) to

retain the polar histamine.

Detection: UV at 210-220 nm.

Biological Context: Receptor Signaling[7]
Histamine bisphosphate acts as a non-selective agonist. Understanding the downstream

pathways is vital for interpreting assay results.
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Figure 2: Primary signaling cascades activated by Histamine Bisphosphate (H1 and H2

pathways).

Safety & Toxicity (HSE)
Hazard: Potent vasodilator and bronchoconstrictor.

Symptoms: Flushing, headache, hypotension, bronchospasm.[6]

Antidote: Epinephrine (physiological antagonist) and Antihistamines (e.g., Diphenhydramine).

Disposal: Neutralize with bleach (hypochlorite) to oxidize the imidazole ring before disposal

in chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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